Cas no 2680672-19-7 (Benzyl 4-(5-bromo-1,3-thiazol-2-yl)piperidine-1-carboxylate)

• Product Name: Benzyl 4-(5-bromo-1,3-thiazol-2-yl)piperidine-1-carboxylate
• CAS No: 2680672-19-7
• MF: C₁₆H₁₇BrN₂O₂S
• MW: 381.287381887436
• CID: 6348441
• PubChem ID: 165922982
• Update Time: 2025-05-19

Benzyl 4-(5-bromo-1,3-thiazol-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680672-19-7
• EN300-28301934
• benzyl 4-(5-bromo-1,3-thiazol-2-yl)piperidine-1-carboxylate
• Benzyl 4-(5-bromo-1,3-thiazol-2-yl)piperidine-1-carboxylate

• Inchi： 1S/C16H17BrN2O2S/c17-14-10-18-15(22-14)13-6-8-19(9-7-13)16(20)21-11-12-4-2-1-3-5-12/h1-5,10,13H,6-9,11H2
• InChI Key： LINLQIVHWDOARV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2CCN(C(=O)OCC3C=CC=CC=3)CC2)S1

Computed Properties

• Exact Mass: 380.01941g/mol
• Monoisotopic Mass: 380.01941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.7Ų

Additional information on Benzyl 4-(5-bromo-1,3-thiazol-2-yl)piperidine-1-carboxylate

Comprehensive Overview of Benzyl 4-(5-bromo-1,3-thiazol-2-yl)piperidine-1-carboxylate (CAS No. 2680672-19-7)

Benzyl 4-(5-bromo-1,3-thiazol-2-yl)piperidine-1-carboxylate (CAS No. 2680672-19-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery. Its molecular structure combines a thiazole ring with a piperidine scaffold, making it a promising candidate for the development of novel bioactive molecules. Researchers are particularly interested in its potential applications as a building block for small-molecule inhibitors and ligands in medicinal chemistry.

The 5-bromo-1,3-thiazol-2-yl moiety in Benzyl 4-(5-bromo-1,3-thiazol-2-yl)piperidine-1-carboxylate (CAS No. 2680672-19-7) is a critical functional group that enhances its reactivity and binding affinity. This feature aligns with current trends in fragment-based drug design, where researchers focus on optimizing molecular fragments for targeted therapies. The compound's benzyl carboxylate group further contributes to its stability and solubility, making it suitable for various synthetic applications. Given the rising demand for heterocyclic compounds in drug development, this compound is increasingly being explored for its potential in treating neurological disorders and infectious diseases.

In the context of green chemistry and sustainable synthesis, Benzyl 4-(5-bromo-1,3-thiazol-2-yl)piperidine-1-carboxylate (CAS No. 2680672-19-7) offers opportunities for eco-friendly modifications. Scientists are investigating its use in catalyzed reactions and microwave-assisted synthesis, which reduce energy consumption and waste generation. These advancements resonate with the growing emphasis on environmentally benign chemical processes. Additionally, the compound's brominated thiazole component is of interest in material science, particularly for developing organic semiconductors and photovoltaic materials.

The pharmacological potential of Benzyl 4-(5-bromo-1,3-thiazol-2-yl)piperidine-1-carboxylate (CAS No. 2680672-19-7) is further highlighted by its relevance to precision medicine. With the increasing adoption of AI-driven drug discovery, this compound is being screened for its interactions with biological targets such as G-protein-coupled receptors (GPCRs) and kinases. Its structural flexibility allows for structure-activity relationship (SAR) studies, which are essential for optimizing drug efficacy and reducing side effects. This aligns with the broader industry shift toward personalized therapeutics and biomarker-driven treatment strategies.

From a commercial perspective, Benzyl 4-(5-bromo-1,3-thiazol-2-yl)piperidine-1-carboxylate (CAS No. 2680672-19-7) is gaining traction as a high-value intermediate in the fine chemicals market. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the demands of contract research organizations (CROs) and pharmaceutical companies. The compound's compatibility with high-throughput screening (HTS) platforms further enhances its appeal for large-scale drug discovery projects. As the industry continues to prioritize cost-effective and time-efficient solutions, this compound is poised to play a pivotal role in accelerating preclinical research.

In summary, Benzyl 4-(5-bromo-1,3-thiazol-2-yl)piperidine-1-carboxylate (CAS No. 2680672-19-7) represents a multifaceted compound with applications spanning drug development, material science, and sustainable chemistry. Its unique structural attributes and adaptability to modern research methodologies make it a valuable asset in the scientific community. As advancements in computational chemistry and synthetic biology continue to evolve, this compound is expected to remain at the forefront of innovation in life sciences and industrial applications.